BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling 2-
Chloro-6-iodotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-6-iodotoluene

Cat. No.: B1349886

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-Chloro-6-iodotoluene (CAS No. 42048-11-3). Adherence to these procedures is essential
for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Chloro-6-iodotoluene is a chemical that poses several hazards, requiring careful handling
and the use of appropriate personal protective equipment. The primary hazards include skin
irritation, serious eye irritation, and potential respiratory irritation.[1][2]

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1]
Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 2-Chloro-6-iodotoluene, the following personal
protective equipment is mandatory.
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PPE Category Item Specification
Chemical splash goggles
conforming to EN166 or
Eye/Face Protection Safety Goggles OSHA's eye and face

protection regulations in 29
CFR 1910.133.[3]

Face Shield

Recommended when there is

a significant risk of splashing.

Skin Protection

Gloves

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene).
Inspect gloves for integrity

before each use.

Lab Coat

Standard laboratory coat.

Protective Clothing

Consider additional protective
clothing to prevent skin
exposure during large-scale

operations.[4]

Respiratory Protection

Fume Hood

All handling of 2-Chloro-6-
iodotoluene should be
conducted in a well-ventilated
area, preferably a certified

chemical fume hood.[5]

Respirator

If a fume hood is not available
or if exposure limits are
exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter.[3]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 2-Chloro-6-iodotoluene is provided
below for easy reference.

Property Value

Molecular Formula C7HeCll

Molecular Weight 252.48 g/mol [6]

Appearance White or Colorless to Light yeIIov-v to. Light
orange powder to lump to clear liquid[2]

Melting Point 11°C[2]

Boiling Point 133°C[2]

Flash Point 101°C[2]

Storage Temperature 2-8°C, Protected from light

Operational Plan: Step-by-Step Handling Procedure

This section outlines the standard operating procedure for the safe handling of 2-Chloro-6-
iodotoluene in a laboratory setting.

1. Preparation and Pre-Handling Check:

o Ensure that the work area, specifically the chemical fume hood, is clean and uncluttered.
» Verify that an eyewash station and safety shower are readily accessible.[3][7]

o Don all required personal protective equipment (PPE) as specified in the table above.
 Inspect the container of 2-Chloro-6-iodotoluene for any signs of damage or leakage.

2. Handling and Use:

+ Conduct all weighing and transferring of the chemical inside a certified chemical fume hood
to avoid inhalation of vapors.[5]

o Use appropriate tools (e.g., spatula, pipette) to handle the chemical, avoiding direct contact.

o Keep the container tightly closed when not in use to prevent the release of vapors.[7]

« Avoid the generation of dust or aerosols.
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« If the chemical comes into contact with skin, immediately wash the affected area with plenty
of soap and water.[2][7]

« If the chemical splashes into the eyes, rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[2][7]

3. Post-Handling:

o Decontaminate all surfaces and equipment that have come into contact with 2-Chloro-6-
iodotoluene.

» Remove and properly dispose of contaminated gloves and any other disposable PPE.

» Wash hands thoroughly with soap and water after handling the chemical.[7]

o Store 2-Chloro-6-iodotoluene in its original, tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible materials such as strong oxidizing agents and
strong bases.[7] Store at the recommended temperature of 2-8°C, protected from light.

Disposal Plan

Proper disposal of 2-Chloro-6-iodotoluene and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e Collect all waste contaminated with 2-Chloro-6-iodotoluene in a designated, properly
labeled, and sealed hazardous waste container. This includes:

e Unused or excess 2-Chloro-6-iodotoluene.

o Contaminated disposable PPE (gloves, etc.).

» Contaminated lab supplies (e.g., pipette tips, weighing paper).

» Rinsate from cleaning contaminated equipment.

2. Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "2-Chloro-6-iodotoluene”.
« Indicate the associated hazards (e.g., "Irritant™).

3. Storage of Waste:
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o Store the hazardous waste container in a designated satellite accumulation area that is
secure and away from general laboratory traffic.
e Ensure the waste container is kept closed at all times except when adding waste.

4. Final Disposal:

» Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[7] Do not dispose of this chemical down the drain or in the regular trash.[5][8]

Experimental Workflow and Safety Protocol Diagram

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 2-Chloro-6-iodotoluene.
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Workflow for Safe Handling of 2-Chloro-6-iodotoluene
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Caption: Safe handling and disposal workflow for 2-Chloro-6-iodotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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